Cas no 76877-41-3 (2,2'-Dihydroxy-1,1'-azonaphthalene-3,3',6,6'-tetrasulfonic Acid)

• Product Name: 2,2'-Dihydroxy-1,1'-azonaphthalene-3,3',6,6'-tetrasulfonic Acid
• CAS No: 76877-41-3
• MF: C₂₀H₁₄N₂O₁₄S₄
• MW: 634.59016084671
• CID: 537095
• PubChem ID: 4342040
• Update Time: 2025-04-19

2,2'-Dihydroxy-1,1'-azonaphthalene-3,3',6,6'-tetrasulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-2-DIHYDROXY-1-1-AZO-NAPHTHALENE-3-3-6-
• 3-Hydroxy-4-[(2Z)-2-(2-oxo-3,6-disulfo-1(2H)-naphthalenylidene)hy drazino]-2,7-naphthalenedisulfonic acid
• 2,2'-Dihydroxy-1,1'-azonaphthalene-3,3',6,6'-tetrasulfonic Acid
• SCHEMBL1259518
• 76877-41-3
• MFCD00056612
• 4,4'-(Diazene-1,2-diyl)bis(3-hydroxynaphthalene-2,7-disulfonic acid)
• 3-hydroxy-4-[(2-hydroxy-3,6-disulfonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 4,4'-azobis[3-hydroxy-

• Inchi： 1S/C20H14N2O14S4/c23-19-15(39(31,32)33)7-9-5-11(37(25,26)27)1-3-13(9)17(19)21-22-18-14-4-2-12(38(28,29)30)6-10(14)8-16(20(18)24)40(34,35)36/h1-8,23-24H,(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36)/b22-21+
• InChI Key： ZHACZGMWBSRPKU-QURGRASLSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)O)/N=N/C1=C(C(=CC2C=C(C=CC=21)S(=O)(=O)O)S(=O)(=O)O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 633.93278782g/mol
• Monoisotopic Mass: 633.93278782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 316Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: NA

2,2'-Dihydroxy-1,1'-azonaphthalene-3,3',6,6'-tetrasulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2585PSN1 8 / PGIII
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)